Cas no 4791-34-8 ( )

• Product Name: &nbsp
• CAS No: 4791-34-8
• MF: C₈H₁₀N₄OS₂
• MW: 242.321197986603
• CID: 931575
• PubChem ID: 3034525
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1,3,6,7-Tetrahydro-1,3-dimethyl-8-(methylthio)-6-thioxo-2H-purin-2-one
• 1,3-dimethyl-8-methylsulfanyl-6-thioxo-1,3,6,7(9)-tetrahydro-purin-2-one
• 6-Thio-(8-methylthio)theophylline
• 6-Thio-8-methylthiotheophylline
• 8-Methylthio-6-thiotheophyllin
• 8-Methylthio-6-thiotheophylline
• BRN 1125484
• NSC95857
• Theophylline, (8-methylthio)-6-thio-
• Theophylline, 8-methylthio-6-thio-
• Uric acid, 1,3-dimethyl-8-methylthio-6-thio-
• 29H5UXZ2VK
• CHEMBL1897069
• BDBM97025
• 2H-PURIN-2-ONE, 1,3,6,9-TETRAHYDRO-1,3-DIMETHYL-8-(METHYLTHIO)-6-THIOXO-
• HMS3079O17
• Theophylline, 8-(methylthio)-6-thio-
• SMR001561243
• 4791-34-8
• Uric acid,3-dimethyl-(8-methylthio)-6-thio-
• NSC-95857
• NCIOpen2_006136
• cid_3034525
• 1,3-dimethyl-8-(methylthio)-6-sulfanylidene-7H-purin-2-one
• 1,3-dimethyl-8-(methylthio)-6-thioxo-7H-purin-2-one
• 1,3-dimethyl-8-methylsulfanyl-6-sulfanylidene-7H-purin-2-one
• UNII-29H5UXZ2VK
• 1,3,6,9-Tetrahydro-1,3-dimethyl-8-(methylthio)-6-thioxo-2H-purin-2-one
• DTXSID20197340
• NSC 95857
• MLS002695337
•  

• Inchi： 1S/C8H10N4OS2/c1-11-5-4(9-7(10-5)15-3)6(14)12(2)8(11)13/h1-3H3,(H,9,10)
• InChI Key： KBRBLIPQXNCIFS-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2=C(C(N(C)C(N2C)=O)=S)N1

Computed Properties

• Exact Mass: 242.0298
• Monoisotopic Mass: 242.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.56
• Boiling Point: 465.1°C at 760 mmHg
• Flash Point: 235.1°C
• Refractive Index: 1.743
• PSA: 52.23